Triphenyl(1-phenylethyl)phosphonium bromide

• IUPAC Name: triphenyl(1-phenylethyl)phosphanium;bromide
• InChI: InChI=1S/C26H24P.BrH/c1-22(23-14-6-2-7-15-23)27(24-16-8-3-9-17-24,25-18-10-4-11-19-25)26-20-12-5-13-21-26;/h2-22H,1H3;1H/q+1;/p-1
• InChI Key: YTXKXHMAVVPQCJ-UHFFFAOYSA-M
• Canonical SMILES: CC(C1=CC=CC=C1)[P+](C2=CC=CC=C2)(C3=CC=CC=C3)C4=CC=CC=C4.[Br-]
• Molecular Formula: C26H24BrP
• Molecular Weight: 447.3 g/mol
• CAS RN: 30537-09-8

Description

Triphenyl(1-phenylethyl)phosphonium bromide is a type of phosphonium-based compound. It is used as a phase transfer catalyst, accelerating the cure of phenolic-based epoxy resins, certain fluoroelastomer resins, and thermosetting powder coatings. It also serves as a catalyst in the synthesis of certain organic compounds and as a pharmaceutical intermediate.

Synthesis Analysis

Triphenyl(1-phenylethyl)phosphonium bromide can be synthesized from an alkyl halide and a trialkyl phosphine. Typically, triphenyl phosphine is used to synthesize ylides. The synthesis involves an S N 2 reaction, and methyl and primary halides perform the best.

Molecular Structure Analysis

The molecular formula of Triphenyl(1-phenylethyl)phosphonium bromide is C26H24BrP. It is a compound with opposite charges on adjacent atoms, both of which have complete octets.

Chemical Reactions Analysis

Triphenyl(1-phenylethyl)phosphonium bromide is involved in various chemical reactions. It is used in the Wittig reaction, where organophosphorus ylides react with aldehydes or ketones to give substituted alkenes. It is also used in the synthesis of alkyl-dipropenylthiophene monomers via solid-state metathesis polycondensation.

Physical And Chemical Properties Analysis

Phosphonium-based ionic liquids like Triphenyl(1-phenylethyl)phosphonium bromide have more thermal and chemical stability than other reported ionic liquids. They are also characterized by a wide electrochemical window.

Scientific Research Applications

Reactions with Nitrogen Nucleophiles

• Triphenyl(3-phenylprop-1-ynyl)phosphonium bromide, a derivative, reacts smoothly with secondary amines forming adducts with an α,β-double bond. This reaction demonstrates the compound's reactivity and potential utility in synthesizing specific organic compounds (Khachatrian et al., 2002).

Synthesis and Catalytic Applications

• The compound has been used to synthesize triphenyl(2-amino-2-phenylvinyl)phosphonium bromides. This synthesis is key for developing phosphine-based catalysts and intermediates in organic synthesis (Bagdasaryan et al., 2007).

Reactions with Alkali and Formation of Bipolar Compounds

• Under the action of aqueous alkali, certain derivatives of this compound form bipolar compounds with a negatively charged nitrogen atom and a positively charged phosphonium atom. These reactions open avenues for exploring the compound in developing new materials with unique charge properties (Khachikyan, 2009).

Nucleophilic Addition Reactions

• The compound undergoes nucleophilic addition reactions with azoles, leading to the formation of phosphine oxides. These reactions are significant in synthesizing phosphonium salts with potential applications in organic chemistry and material science (Bagdasaryan et al., 2006).

Ionic Liquid Catalysts

• Triphenyl(propyl-3-hydrogen sulfate)phosphonium bromide, a related compound, has been synthesized as a reusable green Brønsted-acidic ionic liquid catalyst. This shows the potential of phosphonium bromide derivatives in green chemistry applications (Karami et al., 2019).

Mechanism of Action

The mechanism of action of Triphenyl(1-phenylethyl)phosphonium bromide involves the formation of a radical ion complex, which quickly cracks to the free carbon radical. The free radical can add to an alkene and give the radical adduct, which then reacts with another perfluoroalkyl iodide to afford the final product.

Safety and Hazards

When handling Triphenyl(1-phenylethyl)phosphonium bromide, personal protective equipment/face protection should be worn, and dust formation should be avoided. It is considered hazardous by the 2012 OSHA Hazard Communication Standard.

Future Directions

There has been a growing interest in mitochondria-specific drug delivery using triphenylphosphonium (TPP) as a mitochondriotropic ligand. TPP has been conjugated to various biologically active molecules and has improved the mitochondrial accumulation and therapeutic activities of these molecules. It has also been the ligand of choice for the design of pharmaceutical carriers with mitochondria-specific accumulation.